Cas no 1128-76-3 (Ethyl 3-chlorobenzoate)
Ethyl 3-chlorobenzoate structure
Product Name:Ethyl 3-chlorobenzoate
CAS No:1128-76-3
MF:C9H9ClO2
MW:184.619561910629
MDL:MFCD00013634
CID:83426
PubChem ID:87566704
Update Time:2025-04-18
Ethyl 3-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-chlorobenzoate
- 3-Chlorobenzoic acid ethyl ester
- Ethyl m-chlorobenzoate
- NSC 67339
- Benzoic acid, 3-chloro-, ethyl ester
- Benzoic acid, m-chloro-, ethyl ester
- 3-chloro-benzoic acid ethyl ester
- LVFRSNCBCHABAM-UHFFFAOYSA-N
- ETHYL3-CHLOROBENZOATE
- PubChem3704
- KSC495M6F
- RARECHEM AL BI 0056
- 3-Chlorobenzoic acid, ethyl ester
- NSC67339
- WT1859
- SBB064614
- 1128-76-3
- NSC-67339
- FT-0615466
- DTXSID10150181
- DS-15798
- EINECS 214-441-3
- Benzoic acid,3-chloro-, ethyl ester
- Q63409542
- A24230
- CS-W001093
- AI3-11590
- SY021823
- AKOS004911137
- NS00023663
- C1737
- MFCD00013634
- SCHEMBL197307
- J-520867
- DTXCID7072672
-
- MDL： MFCD00013634
- Inchi： 1S/C9H9ClO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
- InChI Key： LVFRSNCBCHABAM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(=O)OCC)=C1
- BRN： 2045877
Computed Properties
- Exact Mass: 184.02900
- Monoisotopic Mass: 184.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: liquid
- Density: 1.185
- Boiling Point: 243 ºC
- Flash Point: 115 ºC
- Refractive Index: 1.5220
- PSA: 26.30000
- LogP: 2.51670
- Solubility: Insoluble in water
Ethyl 3-chlorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 3-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160447-100g |
Ethyl 3-chlorobenzoate |
1128-76-3 | 95+% | 100g |
$122 | 2021-06-16 | |
| Alichem | A019094262-500g |
Ethyl 3-chlorobenzoate |
1128-76-3 | 98% | 500g |
$445.20 | 2023-09-04 | |
| Fluorochem | 092105-5g |
Ethyl 3-chlorobenzoate |
1128-76-3 | 98% | 5g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 092105-10g |
Ethyl 3-chlorobenzoate |
1128-76-3 | 98% | 10g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 092105-25g |
Ethyl 3-chlorobenzoate |
1128-76-3 | 98% | 25g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 092105-100g |
Ethyl 3-chlorobenzoate |
1128-76-3 | 98% | 100g |
￡136.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156206-100g |
Ethyl 3-chlorobenzoate |
1128-76-3 | >94.0%(GC) | 100g |
¥921.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156206-1g |
Ethyl 3-chlorobenzoate |
1128-76-3 | >94.0%(GC) | 1g |
¥40.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156206-25G |
Ethyl 3-chlorobenzoate |
1128-76-3 | >94.0%(GC) | 25g |
¥360.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156206-5G |
Ethyl 3-chlorobenzoate |
1128-76-3 | >94.0%(GC) | 5g |
¥112.90 | 2023-09-03 |
Ethyl 3-chlorobenzoate Related Literature
-
Jinmin Miao,Ping Fang,Sahota Jagdeep,Haibo Ge Org. Chem. Front. 2016 3 243
-
Francesco Messa,Serena Perrone,Martina Capua,Francesco Tolomeo,Luigino Troisi,Vito Capriati,Antonio Salomone Chem. Commun. 2018 54 8100
-
Cheng Qian,Jiayan Chen,Meiqin Fu,Shiya Zhu,Wen-Hua Chen,Huanfeng Jiang,Wei Zeng Org. Biomol. Chem. 2013 11 6013
-
4. Rearrangement of cyclopropyl epoxides to 3,6-dihydro-2H-pyransJohn A. Donnelly,James G. Hoey,Simon O'Brien,John O'Grady J. Chem. Soc. Perkin Trans. 1 1973 2030
-
5. Mesomorphic properties of 1-(4′-dodecylbiphenyl-4-yl)-3-(2 or 3-alkoxyphenyl)propane-1,3-diones: the influence of alkoxy-substituent positionBukkinakere K. Sadashiva,Veena Prasad J. Chem. Soc. Perkin Trans. 2 1996 755
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- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
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